4'-O-Methylcatechin
4'-O-Methylcatechin
2-(3-hydroxy-4-methoxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol is a natural product found in Vicia faba and Cinnamomum with data available.
Brand Name:
Vulcanchem
CAS No.:
69912-75-0
VCID:
VC20783201
InChI:
InChI=1S/C16H16O6/c1-21-14-3-2-8(4-12(14)19)16-13(20)7-10-11(18)5-9(17)6-15(10)22-16/h2-6,13,16-20H,7H2,1H3
SMILES:
COC1=C(C=C(C=C1)C2C(CC3=C(C=C(C=C3O2)O)O)O)O
Molecular Formula:
C16H16O6
Molecular Weight:
304.29 g/mol
4'-O-Methylcatechin
CAS No.: 69912-75-0
Cat. No.: VC20783201
Molecular Formula: C16H16O6
Molecular Weight: 304.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-(3-hydroxy-4-methoxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol is a natural product found in Vicia faba and Cinnamomum with data available. |
|---|---|
| CAS No. | 69912-75-0 |
| Molecular Formula | C16H16O6 |
| Molecular Weight | 304.29 g/mol |
| IUPAC Name | 2-(3-hydroxy-4-methoxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol |
| Standard InChI | InChI=1S/C16H16O6/c1-21-14-3-2-8(4-12(14)19)16-13(20)7-10-11(18)5-9(17)6-15(10)22-16/h2-6,13,16-20H,7H2,1H3 |
| Standard InChI Key | ZHDMPVIDHWJGTN-UHFFFAOYSA-N |
| Isomeric SMILES | COC1=C(C=C(C=C1)[C@@H]2[C@H](CC3=C(C=C(C=C3O2)O)O)O)O |
| SMILES | COC1=C(C=C(C=C1)C2C(CC3=C(C=C(C=C3O2)O)O)O)O |
| Canonical SMILES | COC1=C(C=C(C=C1)C2C(CC3=C(C=C(C=C3O2)O)O)O)O |
| Melting Point | 152 °C |
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